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Compound of Interest

Compound Name:
4-Cyclopropoxy-5-

nitronicotinonitrile

Cat. No.: B14828021

Get Quote

Introduction & Scientific Rationale
4-Cyclopropoxy-5-nitronicotinonitrile (4-CPWN) is a functionalized pyridine derivative

characterized by a highly lipophilic cyclopropyl ether moiety and an electron-withdrawing nitro

group. It typically serves as a key intermediate in the synthesis of aminonicotinonitrile-based

drugs (e.g., specific PDE4 or tyrosine kinase inhibitors).

Why Quantify 4-CPWN?
Genotoxic Impurity Monitoring: Nitro-aromatic compounds are structural alerts for

genotoxicity (mutagenicity). Regulatory bodies (FDA/EMA) require trace-level quantification

(often <1 ng/mL) of such intermediates in clinical samples if there is a risk of carryover into

the drug substance.

Occupational Toxicology: Monitoring exposure levels in the plasma or urine of laboratory and

manufacturing personnel.
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Metabolic Stability: As a precursor, understanding its stability against nitro-reduction (forming

the amino-metabolite) in biological systems is critical.

Analytical Challenges
Lipophilicity: The cyclopropyl group increases LogP (>2.0), necessitating efficient extraction

to remove phospholipids that cause matrix effects.

Ionization Efficiency: The nitro group (electron-withdrawing) reduces the basicity of the

pyridine nitrogen, potentially suppressing signal intensity in ESI+ mode compared to amino-

analogs.

Stability: Nitro-aromatics can degrade via photo-reduction or enzymatic reduction in plasma;

strict sample handling is required.

Method Development Strategy
Physico-Chemical Profile[1]

Molecular Formula: C₉H₇N₃O₃

Monoisotopic Mass: 205.05 Da

Predicted pKa: ~1-2 (Pyridine nitrogen becomes less basic due to -NO₂ and -CN).

Solubility: Low in water; High in Acetonitrile (ACN), Ethyl Acetate (EtOAc), and DMSO.

Mass Spectrometry Optimization
Despite the reduced basicity, Positive Electrospray Ionization (ESI+) remains the preferred

mode due to the availability of the pyridine nitrogen for protonation.

Precursor Ion: [M+H]⁺ = m/z 206.1

Fragment Ions (Product):

m/z 206.1 → 165.1 (Loss of Cyclopropyl/Allyl radical, -41 Da) – Quantifier

m/z 206.1 → 160.1 (Loss of NO₂, -46 Da) – Qualifier
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m/z 206.1 → 134.1 (Combined loss of Cyclopropyl + Nitrile/NO)

Chromatographic Separation
A Phenyl-Hexyl column is recommended over standard C18.[1] The phenyl ring in the

stationary phase engages in

interactions with the nitropyridine core, providing superior selectivity against endogenous
plasma interferences.

Experimental Protocol
Materials & Reagents[3]

Analyte: 4-Cyclopropoxy-5-nitronicotinonitrile (>98% purity).

Internal Standard (IS): 4-Cyclopropoxy-5-nitronicotinonitrile-d4 (custom synthesis) or a

structural analog like 4-Methoxy-5-nitronicotinonitrile.

Solvents: LC-MS grade Acetonitrile, Methanol, Water, Formic Acid, Ammonium Acetate.

Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

Stock Solution Preparation
Master Stock (1.0 mg/mL): Dissolve 1.0 mg of 4-CPWN in 1.0 mL DMSO. Store at -20°C

(Amber vials to prevent photo-degradation).

Working Solutions: Serially dilute in 50:50 ACN:Water to generate calibration standards (0.5

– 1000 ng/mL).

Sample Preparation: Liquid-Liquid Extraction (LLE)
LLE is chosen to maximize recovery of the lipophilic analyte while minimizing phospholipid

carryover.

Step-by-Step Workflow:

Aliquot: Transfer 100 µL of human plasma into a 1.5 mL polypropylene tube.
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IS Addition: Add 10 µL of Internal Standard working solution (100 ng/mL). Vortex 10s.

Buffer: Add 50 µL of 100 mM Ammonium Acetate (pH 5.0) to stabilize pH.

Extraction: Add 600 µL of MTBE.

Agitation: Vortex vigorously for 5 minutes or shaker at 1200 rpm.

Separation: Centrifuge at 14,000 x g for 5 minutes at 4°C.

Transfer: Transfer 500 µL of the upper organic layer to a clean glass vial.

Evaporation: Evaporate to dryness under nitrogen stream at 40°C.

Reconstitution: Reconstitute residue in 100 µL of Mobile Phase (60:40 Water:ACN + 0.1%

Formic Acid). Vortex and centrifuge.

LC-MS/MS Conditions
Parameter Setting

System
UHPLC coupled to Triple Quadrupole MS (e.g.,

Sciex 6500+ or Waters Xevo TQ-XS)

Column
Phenomenex Kinetex Phenyl-Hexyl (100 x 2.1

mm, 2.6 µm)

Column Temp 40°C

Flow Rate 0.4 mL/min

Injection Vol 5 µL

Mobile Phase A
Water + 5 mM Ammonium Formate + 0.1%

Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient Program:

0.0 min: 30% B
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0.5 min: 30% B

3.0 min: 90% B

4.0 min: 90% B

4.1 min: 30% B

5.5 min: Stop

Mass Spectrometry Parameters (Source: ESI+)
Spray Voltage: 4500 V

Source Temp: 500°C

Curtain Gas: 30 psi

Collision Gas: Medium

MRM Table:

Analyte
Precursor
(m/z)

Product
(m/z)

Cone (V) CE (eV) Role

4-CPWN 206.1 165.1 30 22 Quantifier

4-CPWN 206.1 160.1 30 28 Qualifier

| IS | [Depends on IS] | [Depends on IS] | - | - | Reference |

Method Validation Criteria (FDA/EMA)
To ensure scientific integrity, the method must be validated against the following criteria:

Selectivity: Analyze 6 lots of blank plasma. No interference >20% of the LLOQ peak area at

the retention time (approx 2.8 min).

Linearity:
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using

weighting. Range: 0.5 ng/mL (LLOQ) to 1000 ng/mL.

Accuracy & Precision:

Intra-run: CV < 15% (20% at LLOQ).[1]

Inter-run: CV < 15%.

Matrix Effect: Calculate Matrix Factor (MF). IS-normalized MF should be close to 1.0.

Recovery: >70% extraction efficiency (consistent across Low, Mid, High QC).

Stability:

Bench-top (4 hours at RT).

Freeze-thaw (3 cycles at -80°C).

Note: Nitro compounds are light-sensitive. Perform stability testing under yellow light.

Workflow Visualization
The following diagram illustrates the critical path for the bioanalytical workflow, emphasizing the

separation of the lipophilic analyte from the plasma matrix.
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Caption: Optimized LLE-LC-MS/MS workflow for the extraction and quantification of 4-
Cyclopropoxy-5-nitronicotinonitrile from plasma.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Sensitivity

Ion suppression from

phospholipids or poor

ionization of nitro-pyridine.

Switch to APCI (Atmospheric

Pressure Chemical Ionization)

if ESI fails. APCI is excellent

for nitro-aromatics.

Peak Tailing
Interaction with silanols on the

column.

Increase buffer concentration

(Ammonium Formate) to 10

mM or use a "Charged Surface

Hybrid" (CSH) C18 column.

Degradation Photolability of the nitro group.

Use amber glassware and

process samples under low-UV

light.

Carryover
Lipophilic analyte sticking to

injector.

Use a needle wash of 50:25:25

ACN:MeOH:IPA + 0.1% Formic

Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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